N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-5-methoxy-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C13H9F2NO4/c1-19-12-6-20-11(5-10(12)17)13(18)16-7-2-3-8(14)9(15)4-7/h2-6H,1H3,(H,16,18)
• InChI Key: WNADNMJHLFZKNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=COC(=CC1=O)C(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H9F2NO4
• Molecular Weight: 281.21 g/mol
• CAS No.: 1040639-79-9

Description

The compound is a complex organic molecule. It contains a pyran ring, which is a six-membered heterocyclic ring consisting of five carbon atoms and one oxygen atom. The molecule also has a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and an amine (NH2). The presence of difluorophenyl indicates a phenyl ring (a derivative of benzene) with two fluorine atoms attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the difluorophenyl group could potentially influence the compound’s overall shape and properties due to the electronegativity of the fluorine atoms.

Chemical Reactions Analysis

The reactivity of this compound would depend on various factors, including its functional groups and the presence of the difluorophenyl group. The carboxamide group might make the compound susceptible to reactions with acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the difluorophenyl group could affect its polarity, solubility, and stability.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity and the nature of its functional groups. For instance, compounds containing carboxamide groups can be harmful if swallowed or inhaled, and may cause skin and eye irritation.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being used. For instance, if it’s being studied as a potential drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.